Cas no 898411-00-2 (3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898411-00-2
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5482190
• Update Time: 2025-07-09

3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-dimethoxy-N-(1,2,5,6-tetrahydro-1-methyl-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C21H22N2O4/c1-12-16-11-15(9-13-5-4-8-23(19(13)16)21(12)25)22-20(24)14-6-7-17(26-2)18(10-14)27-3/h6-7,9-12H,4-5,8H2,1-3H3,(H,22,24)
• InChI Key： ZUNTZZNOIWWQQA-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C(C)C(=O)N3C=2C(=C1)CCC3)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Introduction to 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898411-00-2)

3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide, also known by its CAS number 898411-00-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The molecular structure of 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide is notable for its intricate tricyclic system and the presence of multiple functional groups, including methoxy and amide functionalities. These structural elements contribute to its diverse chemical properties and potential pharmacological activities.

In the realm of medicinal chemistry, the compound has been investigated for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide exhibits potent inhibitory effects on the NF-kB signaling pathway, a key mediator of inflammation and cancer progression.

The anti-inflammatory properties of this compound have also been explored in preclinical models of inflammatory diseases such as arthritis and colitis. A study conducted by researchers at the University of California found that 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide significantly reduced inflammation markers in animal models, suggesting its potential as a therapeutic agent for inflammatory disorders.

In addition to its anti-inflammatory effects, the compound has shown promise in cancer research. Preclinical studies have demonstrated that 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. This finding has sparked interest in further investigating its potential as an anticancer agent.

The synthesis of 3,4-dimethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on a larger scale, paving the way for more extensive biological evaluations.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have indicated that 3,4-dimethoxy-N-{3-methyl-2-o xo - 1 - azatricyclo 6 . 3 . 1 . 0< sup > 4 , 1 2 sup > dodeca - 4 , 6 , 8 ( 1 2 ) - trien - 6 - yl } benzamide strong > exhibits favorable absorption and distribution profiles in vivo . However , further research is needed to fully understand its metabolism and excretion pathways , as well as any potential drug-drug interactions . p > < p > The safety profile of < strong > 3 , 4 - dimethoxy - N - { 3 - methyl - 2 - oxo - 1 - azatricyclo 6 . 3 . 1 . 0< sup > 4 , 1 2 sup > dodeca - 4 , 6 , 8 ( 1 2 ) - trien - 6 - yl } benzamide strong > has been evaluated in preclinical toxicity studies . These studies have shown that the compound is generally well-tolerated at therapeutic doses , with no significant adverse effects observed . However , as with any new pharmaceutical candidate , comprehensive safety assessments will be essential before advancing to clinical trials . p > < p > In conclusion , < strong > 3 , 4 - dimethoxy - N - { 3 - methyl - 2 - oxo - 1 - azatricyclo 6 . 3 . 1 . 0< sup > 4 , 1 2 sup > dodeca - 4 , 6 , 8 ( ) - trien - yl } benzamide strong > ( CAS No . ) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer . Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use . p >